molecular formula C11H17BO4 B8793677 (5-(Ethoxymethoxy)-2-ethylphenyl)boronic acid CAS No. 540495-30-5

(5-(Ethoxymethoxy)-2-ethylphenyl)boronic acid

Cat. No.: B8793677
CAS No.: 540495-30-5
M. Wt: 224.06 g/mol
InChI Key: JBLUOKCRMWSLPJ-UHFFFAOYSA-N
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Description

(5-(Ethoxymethoxy)-2-ethylphenyl)boronic acid is a useful research compound. Its molecular formula is C11H17BO4 and its molecular weight is 224.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

540495-30-5

Molecular Formula

C11H17BO4

Molecular Weight

224.06 g/mol

IUPAC Name

[5-(ethoxymethoxy)-2-ethylphenyl]boronic acid

InChI

InChI=1S/C11H17BO4/c1-3-9-5-6-10(16-8-15-4-2)7-11(9)12(13)14/h5-7,13-14H,3-4,8H2,1-2H3

InChI Key

JBLUOKCRMWSLPJ-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=CC(=C1)OCOCC)CC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12 g (49 mmol) of 1-bromo-2-ethyl-5-ethoxymethoxybenzene are placed in 200 ml of dry THF in a round-bottomed flask and under a stream of nitrogen. The reaction medium is cooled to −78° C. and 23 ml (58 mmol) of 2.5M n-butyllithium in hexane are added dropwise. 20 minutes later, 13.6 ml (59 mmol) of triisopropyl borate are added slowly. Stirring is continued for 1 hour at −78° C. The mixture is then poured into a solution of water and hydrochloric acid and is then extracted with ethyl acetate. The organic phase is dried over magnesium sulfate, filtered and evaporated. The residue obtained is purified by chromatography on a column of silica eluted with a mixture of heptane and ethyl acetate (50/50). After evaporating off the solvents, 6.7 g (65%) of the expected product are obtained in the form of white crystals.
Name
1-bromo-2-ethyl-5-ethoxymethoxybenzene
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
23 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
13.6 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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